3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H5BrClN3/c1-4-2-6(9)12-7(11-4)5(8)3-10-12/h2-3H,1H3
• InChI Key: UWDQBDDYGGYXPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1)Cl)Br
• Molecular Formula: C7H5BrClN3
• DSSTOX Substance ID: DTXSID10484054
• Molecular Weight: 246.49 g/mol
• CAS No.: 58347-47-0

Description

3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine is a chemical compound with the linear formula C7H5N3Cl1Br1. It is part of the pyrazolo[1,5-a]pyrimidine (PP) derivatives, which are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. For instance, a copper-catalyzed approach has been used to synthesize a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. The SMILES string for this compound is BrC1=C2N(C(Cl)=CC©=N2)N=C1.

Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Physical and Chemical Properties Analysis

This compound is a powder. Its molecular weight is 246.49 g/mol.

Scientific Research Applications

Regio-Orientation in Structure Assignment

The molecule 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine, a pyrazolo[1,5-a]pyrimidine derivative, plays a significant role in the scientific understanding of regio-orientation and regioselectivity in chemical reactions. The study by Mohamed and Mahmoud (2019) discusses the nucleophilicity of the exocyclic NH2 group and endocyclic NH in aminopyrazoles, which causes literature controversy associated with regio-orientation of substituents on the pyrimidine ring. This review highlights the importance of understanding the regio-orientation in the synthesis and structure assignment of pyrazolo[1,5-a]pyrimidines, providing valuable insights into the chemical behavior of such compounds (Mohamed & Mahmoud, 2019).

Pyranopyrimidine Core as a Key Precursor

Pyranopyrimidine, closely related to pyrazolo[1,5-a]pyrimidine, is recognized for its extensive application in medicinal and pharmaceutical industries. Parmar, Vala, and Patel (2023) emphasize the importance of the pyranopyrimidine core, particularly 5H-pyrano[2,3-d]pyrimidine scaffolds, due to their broader synthetic applications and bioavailability. The review covers synthetic pathways and the use of various hybrid catalysts in the synthesis of pyranopyrimidine derivatives, revealing the molecule's versatility and applicability in the development of lead molecules (Parmar, Vala, & Patel, 2023).

Medicinal Aspects and Synthetic Strategies

The pyrazolo[1,5-a]pyrimidine scaffold, including derivatives like this compound, is identified as a privileged heterocycle in drug discovery due to its broad range of medicinal properties. Cherukupalli et al. (2017) outline the significant biological properties and structure-activity relationship (SAR) studies of pyrazolo[1,5-a]pyrimidine derivatives. This comprehensive review sheds light on the medicinal significance and the potential of this scaffold in developing drug candidates, emphasizing its relevance in the field of medicinal chemistry (Cherukupalli et al., 2017).

Pyrimidine Derivatives in Medicinal Chemistry

Pyrimidine derivatives, including this compound, are extensively studied for their pharmacological effects. The review by Chiriapkin (2022) provides a comprehensive analysis of pyrimidine derivatives used in medical practice, highlighting their diverse pharmacological activities such as antiviral, psychotropic, antimicrobial, antitumor, and antifungal properties. This systematic analysis underscores the potential of pyrimidine derivatives as scaffolds for developing new biologically active compounds, further establishing the significance of this compound in scientific research (Chiriapkin, 2022).

Mechanism of Action

While the specific mechanism of action for 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine is not mentioned in the search results, pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity.

Future Directions

The future directions for research on 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine and related compounds could involve minimizing synthesis pathways, employing cheap reagents, and developing processes that prevent or reduce waste production. Additionally, the promising potential of these compounds as candidates for further anticancer therapeutic exploration has been highlighted.